Cas no 315233-73-9 (3-(4-fluorophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl acetate)

• Product Name: 3-(4-fluorophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl acetate
• CAS No: 315233-73-9
• MF: C₁₈H₁₀F₄O₄
• MW: 366.263219356537
• CID: 6085549
• PubChem ID: 1333203
• Update Time: 2025-10-22

3-(4-fluorophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl acetate Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl acetate
• 4H-1-Benzopyran-4-one, 7-(acetyloxy)-3-(4-fluorophenyl)-2-(trifluoromethyl)-
• F0758-0065
• 315233-73-9
• [3-(4-fluorophenyl)-4-oxo-2-(trifluoromethyl)chromen-7-yl] acetate
• SR-01000443992-1
• AKOS003615905
• SR-01000443992

• Inchi： 1S/C18H10F4O4/c1-9(23)25-12-6-7-13-14(8-12)26-17(18(20,21)22)15(16(13)24)10-2-4-11(19)5-3-10/h2-8H,1H3
• InChI Key： NPPNGEWPHNJSER-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=CC(OC(C)=O)=CC=C2C(=O)C=1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 366.05152144g/mol
• Monoisotopic Mass: 366.05152144g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.452±0.06 g/cm3(Predicted)
• Boiling Point: 409.9±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(4-fluorophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl acetate

3-(4-Fluorophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl Acetate: A Comprehensive Overview

3-(4-Fluorophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl acetate (CAS No. 315233-73-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent advancements in the study of this compound.

The chemical structure of 3-(4-fluorophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl acetate is characterized by a chromene core with specific functional groups. The presence of a 4-fluorophenyl group and a trifluoromethyl substituent imparts unique electronic and steric properties to the molecule. These features contribute to its stability and reactivity, making it an attractive candidate for various biochemical studies.

The synthesis of 3-(4-fluorophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl acetate typically involves multi-step reactions, starting from readily available starting materials. One common approach is the condensation of 4-fluoroacetophenone with 2-trifluoromethylphenol followed by cyclization and acetylation steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes, reducing the overall cost and environmental impact of production.

In terms of biological properties, 3-(4-fluorophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl acetate has been shown to exhibit a range of activities. Studies have demonstrated its potential as an anti-inflammatory agent, with significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown promise in cancer research, particularly in inhibiting the growth of certain cancer cell lines through mechanisms involving apoptosis induction and cell cycle arrest.

The pharmacological profile of 3-(4-fluorophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl acetate has been further explored in preclinical studies. In vitro assays have revealed its ability to modulate key signaling pathways involved in inflammation and cancer progression. For instance, it has been found to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a crucial role in inflammatory responses and cancer development.

Recent research has also focused on the potential use of 3-(4-fluorophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl acetate in neurodegenerative diseases. Studies have shown that this compound can protect neurons from oxidative stress and reduce neuroinflammation, suggesting its potential as a neuroprotective agent. These findings have opened new avenues for the development of therapeutic strategies targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

The safety profile of 3-(4-fluorophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl acetate is another important aspect that has been extensively investigated. Preclinical toxicology studies have indicated that it is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-(4-fluorophenyl)-4-oxo-2-(trifluoromethyl)-4H-chromen-7-yl acetate (CAS No. 315233-73-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility, making it an exciting area of study for scientists and researchers in the fields of medicinal chemistry and pharmaceutical sciences.